Cas no 1303588-27-3 (7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine)

• Product Name: 7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine
• CAS No: 1303588-27-3
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• MDL: MFCD20688598
• CID: 1094571
• PubChem ID: 73554548
• Update Time: 2025-06-13

7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine
• 7-Chloro-1,2,3,4-tetrahydro-[1,8]naphthyridine
• SY121401
• 2-CHLORO-5,6,7,8-TETRAHYDRO-1,8-NAPHTHYRIDINE
• AKOS022189179
• DA-46273
• MFCD20688598
• KGTIRHSHTITULA-UHFFFAOYSA-N
• EN300-1725548
• 1,8-Naphthyridine, 7-chloro-1,2,3,4-tetrahydro-
• C72207
• SCHEMBL1810290
• DS-9160
• 1303588-27-3
• CS-0136390

• MDL： MFCD20688598
• Inchi： 1S/C8H9ClN2/c9-7-4-3-6-2-1-5-10-8(6)11-7/h3-4H,1-2,5H2,(H,10,11)
• InChI Key： KGTIRHSHTITULA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=N1)NCCC2

Computed Properties

• Exact Mass: 168.045
• Monoisotopic Mass: 168.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9A^2
• XLogP3: 2.5

Additional information on 7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine

7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine (CAS No. 1303588-27-3): A Comprehensive Overview

7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine (CAS No. 1303588-27-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities and potential therapeutic applications. The chloro substitution at the 7-position imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various research and development endeavors.

The structure of 7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine consists of a naphthyridine core with a chlorine atom at the 7-position and a fully saturated tetrahydro ring system. This structural configuration provides a balance between aromaticity and aliphaticity, which can influence its reactivity and interaction with biological targets. The chloro substitution is particularly noteworthy as it can enhance the compound's lipophilicity and stability, thereby affecting its pharmacokinetic properties.

In recent years, extensive research has been conducted to explore the potential applications of 7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine in various therapeutic areas. One of the most promising areas of research is its use as a neuroprotective agent. Studies have shown that this compound exhibits significant neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine can effectively reduce oxidative stress and inhibit apoptosis in neuronal cells exposed to ischemic conditions.

Beyond its neuroprotective properties, 7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine has also shown potential as an anti-inflammatory agent. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating the activity of nuclear factor-kappa B (NF-κB). This makes it a promising candidate for the development of novel anti-inflammatory drugs.

The pharmacological profile of 7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine has been further characterized through preclinical studies. These studies have provided valuable insights into its pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity. For example, a study published in *Drug Metabolism and Disposition* reported that this compound exhibits favorable oral bioavailability and low toxicity in animal models. These findings suggest that it has the potential to be developed into an orally administered therapeutic agent.

In addition to its therapeutic applications, 7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine has also been explored as a chemical probe in academic research. Chemical probes are small molecules used to interrogate biological systems and validate therapeutic targets. The unique chemical properties of this compound make it an excellent tool for studying naphthyridine-based interactions with specific proteins or pathways. For instance, researchers have used 7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine to investigate the role of certain kinases in signal transduction pathways.

The synthesis of 7-Chloro-1,2,3,4-tetrahydro-1,8-naphthyridine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of 6-chloropyridin-3-one with an appropriate amine followed by reduction to form the tetrahydro ring system. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound on both laboratory and industrial scales.

In conclusion, 7-Chloro-1,2,3,4-tetrahydro-1，8-naphthyridine (CAS No. 1303588-27-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing novel therapeutics targeting neurodegenerative diseases，inflammatory conditions，and other medical disorders. Ongoing research continues to uncover new applications and mechanisms of action，further solidifying its importance in the scientific community.